Cas no 2580210-22-4 (2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonamide)

• Product Name: 2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonamide
• CAS No: 2580210-22-4
• MF: C₈H₁₀N₄O₃S
• MW: 242.254999637604
• CID: 5659842
• PubChem ID: 165891133
• Update Time: 2025-10-30

2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733734
• 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonamide
• 2580210-22-4
• 2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonamide

• Inchi： 1S/C8H10N4O3S/c9-16(14,15)6-5-12-4-3-11-2-1-10-7(11)8(12)13/h1-4H,5-6H2,(H2,9,14,15)
• InChI Key： OUEALCADPJEUCU-UHFFFAOYSA-N
• SMILES： S(CCN1C=CN2C=CN=C2C1=O)(N)(=O)=O

Computed Properties

• Exact Mass: 242.04736137g/mol
• Monoisotopic Mass: 242.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 107Ų

Additional information on 2-{8-oxo-7H,8H-imidazo1,2-apyrazin-7-yl}ethane-1-sulfonamide

Comprehensive Overview of 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonamide (CAS No. 2580210-22-4)

The compound 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonamide (CAS No. 2580210-22-4) is a heterocyclic sulfonamide derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring an imidazo[1,2-a]pyrazine core linked to a sulfonamide moiety, has garnered attention for its potential applications in targeting various biological pathways. Researchers are increasingly exploring its role in modulating enzyme activity and protein-protein interactions, particularly in the context of inflammatory diseases and oncology.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The imidazo[1,2-a]pyrazine scaffold, as seen in 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonamide, is particularly noteworthy due to its ability to mimic purine bases, making it a promising candidate for kinase inhibition. This aligns with current trends in cancer research, where kinase inhibitors are a focal point for targeted therapy.

The sulfonamide group in this compound is another critical feature, as sulfonamides are known for their versatility in drug design. They are frequently employed in antibacterial agents, carbonic anhydrase inhibitors, and anticonvulsants. The combination of the imidazo[1,2-a]pyrazine and sulfonamide moieties in CAS No. 2580210-22-4 suggests a dual mechanism of action, which could be leveraged for multitarget therapies—a growing area of interest in polypharmacology.

From a synthetic perspective, the preparation of 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonamide involves multi-step organic transformations, including cyclization and sulfonylation reactions. The compound's physicochemical properties, such as solubility and stability, are under investigation to optimize its drug-likeness and bioavailability. These factors are crucial for its potential transition from preclinical studies to clinical trials.

Given the rising interest in AI-driven drug discovery, computational tools like molecular docking and QSAR modeling are being employed to predict the binding affinity and selectivity of CAS No. 2580210-22-4. Such approaches accelerate the identification of lead compounds, reducing the time and cost associated with traditional high-throughput screening. This aligns with the broader shift toward data-driven research in the pharmaceutical industry.

In summary, 2-{8-oxo-7H,8H-imidazo[1,2-a]pyrazin-7-yl}ethane-1-sulfonamide represents a compelling case study in modern drug development. Its structural features and potential applications resonate with key trends in biomedical research, including targeted therapy, multitarget drugs, and computational chemistry. As research progresses, this compound may emerge as a valuable tool for addressing unmet medical needs in chronic diseases and oncology.